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gymnaconitine gymnaconitine
Brand Name: Vulcanchem
CAS No.: 103956-41-8
VCID: VC0018793
InChI: InChI=1S/C34H47NO8/c1-6-35-17-32(18-39-2)12-11-27(36)34-21-14-20-25(42-5)16-33(38,22(31(34)35)15-26(32)34)29(21)30(20)43-28(37)10-8-19-7-9-23(40-3)24(13-19)41-4/h7-10,13,20-22,25-27,29-31,36,38H,6,11-12,14-18H2,1-5H3/b10-8+
SMILES: CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6OC(=O)C=CC7=CC(=C(C=C7)OC)OC)OC)O)O)COC
Molecular Formula: C34H47NO8
Molecular Weight: 597.7 g/mol

gymnaconitine

CAS No.: 103956-41-8

Main Products

VCID: VC0018793

Molecular Formula: C34H47NO8

Molecular Weight: 597.7 g/mol

gymnaconitine - 103956-41-8

CAS No. 103956-41-8
Product Name gymnaconitine
Molecular Formula C34H47NO8
Molecular Weight 597.7 g/mol
IUPAC Name [11-ethyl-8,16-dihydroxy-6-methoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] (E)-3-(3,4-dimethoxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C34H47NO8/c1-6-35-17-32(18-39-2)12-11-27(36)34-21-14-20-25(42-5)16-33(38,22(31(34)35)15-26(32)34)29(21)30(20)43-28(37)10-8-19-7-9-23(40-3)24(13-19)41-4/h7-10,13,20-22,25-27,29-31,36,38H,6,11-12,14-18H2,1-5H3/b10-8+
Standard InChIKey OSGULNOCFPGGSK-CSKARUKUSA-N
Isomeric SMILES CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6OC(=O)/C=C/C7=CC(=C(C=C7)OC)OC)OC)O)O)COC
SMILES CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6OC(=O)C=CC7=CC(=C(C=C7)OC)OC)OC)O)O)COC
Canonical SMILES CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6OC(=O)C=CC7=CC(=C(C=C7)OC)OC)OC)O)O)COC
Synonyms gymnaconitine
PubChem Compound 6442091
Last Modified Nov 11 2021
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